N-Propynylnormetazocine
Description
N-Propynylnormetazocine is a synthetic derivative of cis-(±)-N-normetazocine, a benzomorphan opioid analog. It exhibits a dual pharmacological profile as an opioid agonist and sigma-1 (σ1) receptor antagonist . The propynyl (C≡C-CH2) substituent at the nitrogen atom is critical for its σ1 receptor antagonism, which modulates glutamate release and mitigates opioid-related side effects . Preclinical studies highlight its balanced affinity for μ-opioid receptors (MOR) and σ1 receptors, with Ki values in the nanomolar range .
Properties
CAS No. |
15891-46-0 |
|---|---|
Molecular Formula |
C17H21NO |
Molecular Weight |
255.35 g/mol |
IUPAC Name |
1,13-dimethyl-10-prop-2-ynyl-10-azatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-4-ol |
InChI |
InChI=1S/C17H21NO/c1-4-8-18-9-7-17(3)12(2)16(18)10-13-5-6-14(19)11-15(13)17/h1,5-6,11-12,16,19H,7-10H2,2-3H3 |
InChI Key |
DXRSDIZZXLDAAH-UHFFFAOYSA-N |
SMILES |
CC1C2CC3=C(C1(CCN2CC#C)C)C=C(C=C3)O |
Canonical SMILES |
CC1C2CC3=C(C1(CCN2CC#C)C)C=C(C=C3)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Clinical Implications
Preclinical studies demonstrate that this compound’s dual mechanism provides effective analgesia (ED50 = 2.1 mg/kg in thermal nociception) without respiratory suppression at therapeutic doses . In contrast, morphine causes dose-dependent respiratory depression (ED50 for analgesia = 0.5 mg/kg; LD50 = 150 mg/kg) .
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